An In-depth Technical Guide to (1S,4S)-2-Boc-2,5-diazabicyclo[2.2.1]heptane
An In-depth Technical Guide to (1S,4S)-2-Boc-2,5-diazabicyclo[2.2.1]heptane
CAS Number: 113451-59-5
Abstract
(1S,4S)-2-Boc-2,5-diazabicyclo[2.2.1]heptane is a conformationally constrained chiral bicyclic diamine that has garnered significant interest in medicinal chemistry and drug discovery. Its rigid scaffold serves as a valuable building block for the synthesis of a diverse range of biologically active molecules. This technical guide provides a comprehensive overview of its chemical and physical properties, a detailed experimental protocol for its synthesis, and an in-depth exploration of its applications as a core scaffold in the development of potent and selective inhibitors and modulators of key biological targets, including B-Raf kinase, C-C chemokine receptor 2 (CCR2), α4β2 nicotinic acetylcholine receptors (nAChR), and 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1). This document is intended for researchers, scientists, and drug development professionals engaged in the design and synthesis of novel therapeutics.
Chemical and Physical Properties
(1S,4S)-2-Boc-2,5-diazabicyclo[2.2.1]heptane, also known by its IUPAC name tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate, is a white to light beige crystalline powder.[1] Its key properties are summarized in the table below.
| Property | Value | References |
| CAS Number | 113451-59-5 | [2] |
| Molecular Formula | C₁₀H₁₈N₂O₂ | [2] |
| Molecular Weight | 198.26 g/mol | [2] |
| Melting Point | 73-77 °C | [1] |
| Optical Activity | [α]²²/D -44° (c=1 in chloroform) | [3] |
| Appearance | White to light beige powder | [1] |
| Synonyms | tert-Butyl (1S,4S)-(-)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate, (1S,4S)-N-Boc-2,5-diazabicyclo[2.2.1]heptane | [2] |
| InChI Key | UXAWXZDXVOYLII-YUMQZZPRSA-N | [3] |
| SMILES | CC(C)(C)OC(=O)N1C[C@@H]2C[C@H]1CN2 | [3] |
Synthesis and Spectroscopic Data
The synthesis of (1S,4S)-2-Boc-2,5-diazabicyclo[2.2.1]heptane is typically achieved from (1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane, which can be derived from the naturally occurring amino acid trans-4-hydroxy-L-proline.[4][5] The process involves the protection of one of the amino groups with a tert-butoxycarbonyl (Boc) group, followed by the removal of the benzyl protecting group via hydrogenolysis.
Synthetic Workflow
Caption: Synthetic workflow for (1S,4S)-2-Boc-2,5-diazabicyclo[2.2.1]heptane.
Experimental Protocol: Synthesis of (1S,4S)-tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate[4]
-
Boc Protection: In a 250 mL round-bottom flask placed in an ice bath, dissolve 28 g (148.72 mmol) of (1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane in 200 mL of dichloromethane.
-
To this stirred solution, add 41.24 g (188.52 mmol) of di-tert-butyl dicarbonate in portions.
-
Slowly add 26.25 mL (188.52 mmol) of triethylamine to the reaction mixture.
-
Allow the reaction to stir overnight while gradually warming to room temperature.
-
Monitor the reaction progress using thin-layer chromatography (TLC).
-
Upon completion, concentrate the reaction mixture under reduced pressure. The resulting intermediate, (1S,4S)-2-Boc-5-benzyl-2,5-diazabicyclo[2.2.1]heptane, can be carried forward without extensive purification.
-
Hydrogenolysis: Dissolve the crude intermediate in methanol and transfer to a hydrogenation vessel.
-
Add a catalytic amount of 10% Palladium on carbon (Pd/C).
-
Pressurize the vessel with hydrogen gas and stir the mixture at room temperature until the reaction is complete (as monitored by TLC).
-
Work-up and Purification: Filter the reaction mixture through a pad of Celite to remove the catalyst and wash with methanol.
-
Concentrate the filtrate under reduced pressure to yield the crude product.
-
Purify the crude product by silica gel column chromatography to afford (1S,4S)-2-Boc-2,5-diazabicyclo[2.2.1]heptane as a solid.
Spectroscopic Data
The structural integrity of (1S,4S)-2-Boc-2,5-diazabicyclo[2.2.1]heptane is confirmed by nuclear magnetic resonance (NMR) spectroscopy.
| Nucleus | Chemical Shift (δ) ppm | Multiplicity | Coupling Constant (J) Hz | Assignment |
| ¹H NMR | 1.34-1.97 | m | CH₂ | |
| 2.08-2.28 | m | CH₂ | ||
| 3.00-3.30 | m | CH, CH₂ | ||
| 1.45 | s | C(CH₃)₃ | ||
| ¹³C NMR | 28.5 | C(C H₃)₃ | ||
| 36.6, 48.3 | CH₂ | |||
| 63.6, 63.7 | CH | |||
| 79.5 | C (CH₃)₃ | |||
| 154.7 | C=O |
Note: NMR data is compiled from representative literature and may vary slightly based on solvent and experimental conditions.[5][6][7]
Applications in Drug Discovery
The rigid, chiral structure of (1S,4S)-2-Boc-2,5-diazabicyclo[2.2.1]heptane makes it an attractive scaffold for introducing specific spatial arrangements of pharmacophoric groups. This has led to its successful incorporation into a variety of therapeutic agents.
B-Raf Inhibitors
The B-Raf kinase is a key component of the MAPK/ERK signaling pathway, which is frequently dysregulated in various cancers, particularly melanoma.[8][9] The (1S,4S)-2,5-diazabicyclo[2.2.1]heptane core has been utilized to develop potent and selective inhibitors of mutant B-Raf (V600E).[10]
Caption: Role of the diazabicyclo[2.2.1]heptane core in B-Raf inhibition.
Quantitative Data for B-Raf Inhibitors
| Compound Type | Target | IC₅₀ (nM) | Reference |
| Diazabicyclo[2.2.1]heptane derivatives | B-Raf (V600E) | < 10 | [10] |
| Diazabicyclo[2.2.1]heptane derivatives | p38a | 69 | [10] |
| Diazabicyclo[2.2.1]heptane derivatives | Kdr | 222 | [10] |
CCR2 Antagonists
C-C chemokine receptor 2 (CCR2) and its ligand CCL2 (also known as MCP-1) play a crucial role in the recruitment of monocytes and macrophages to sites of inflammation.[11][12] This pathway is implicated in various inflammatory diseases, including atherosclerosis, rheumatoid arthritis, and cancer metastasis.[13][14] The diazabicyclo[2.2.1]heptane scaffold has been employed to create potent CCR2 antagonists.
Caption: Mechanism of CCR2 antagonism by diazabicyclo[2.2.1]heptane derivatives.
Quantitative Data for CCR2 Antagonists
| Compound Type | Target | Kᵢ (nM) | Reference |
| Diazabicyclo[2.2.1]heptane derivatives | CCR2 | ≤ 100 | [15] |
α4β2 Nicotinic Acetylcholine Receptor (nAChR) Partial Agonists
The α4β2 nAChR is the most abundant nicotinic receptor subtype in the brain and is a key target for various central nervous system disorders, including nicotine addiction, depression, and cognitive deficits.[16][17] Partial agonists can provide therapeutic benefits by modulating receptor activity without causing full desensitization. The diazabicyclo[2.2.1]heptane scaffold has been instrumental in developing highly potent and selective α4β2 nAChR partial agonists.[16]
Caption: Modulation of α4β2 nAChR by diazabicyclo[2.2.1]heptane-based partial agonists.
Quantitative Data for α4β2 nAChR Partial Agonists
| Compound Type | Target | Kᵢ (nM) | EC₅₀ (nM) | Reference |
| 2-(pyridin-3-yl)-2,5-diazabicyclo[2.2.1]heptane derivatives | α4β2 nAChR | 0.5 - 51.4 | 15 - 50 | [16][18] |
11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) Inhibitors
11β-HSD1 is an enzyme that catalyzes the conversion of inactive cortisone to active cortisol within cells, thereby amplifying local glucocorticoid action.[19][20] Inhibition of 11β-HSD1 is a promising therapeutic strategy for metabolic disorders such as obesity and type 2 diabetes, as well as for glaucoma.[21] Azabicyclic sulfonamides based on the (1S,4S)-2,5-diazabicyclo[2.2.1]heptane core have been developed as potent 11β-HSD1 inhibitors.
Caption: Inhibition of 11β-HSD1 by diazabicyclo[2.2.1]heptane derivatives.
Quantitative Data for 11β-HSD1 Inhibitors
Specific IC₅₀ or Kᵢ values for 11β-HSD1 inhibitors incorporating the (1S,4S)-2-Boc-2,5-diazabicyclo[2.2.1]heptane core are proprietary or less commonly published in open literature. However, their development is noted in several sources.[3]
Safety and Handling
(1S,4S)-2-Boc-2,5-diazabicyclo[2.2.1]heptane should be handled in a well-ventilated area, and appropriate personal protective equipment, including gloves and safety glasses, should be worn. It may cause skin and eye irritation.[1] Store in a cool, dry place away from incompatible materials.
Conclusion
(1S,4S)-2-Boc-2,5-diazabicyclo[2.2.1]heptane is a versatile and valuable chiral building block in modern drug discovery. Its rigid bicyclic structure provides a unique conformational constraint that is advantageous for the design of potent and selective ligands for a range of important biological targets. The successful application of this scaffold in the development of inhibitors for B-Raf and 11β-HSD1, antagonists for CCR2, and partial agonists for α4β2 nAChRs underscores its significance and potential for the creation of novel therapeutics for oncology, inflammatory diseases, and central nervous system disorders. This guide provides a foundational resource for scientists working with this important chemical entity.
References
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